Cas no 88398-53-2 (1,3-Dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3-Dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 88398-53-2
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD06120837
• CID: 709457
• PubChem ID: 13342783
• Update Time: 2025-10-28

1,3-Dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide,1,3-dimethyl-
• 1,3-DIMETHYL-1H-PYRAZOLE-4-SULFONAMIDE
• 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-
• FQQRVLUHFKWHRT-UHFFFAOYSA-N
• 1,3-Dimethylpyrazole-4-sulfonamide
• Z2095765689
• 1,3-Dimethyl-1H-pyrazole-4-sulfonamide (ACI)
• SCHEMBL4760209
• 1H-Pyrazole-4-sulfonamide,1,3-dimethyl-(9CI)
• 88398-53-2
• AKOS003859048
• PB47888
• CS-0052735
• DTXSID701283822
• AS-53793
• DB-268027
• Z1216816888
• SY099182
• MFCD06120837
• P17125
• EN300-213970
• 1,3-Dimethyl-1H-pyrazole-4-sulfonamide

• MDL： MFCD06120837
• Inchi： 1S/C5H9N3O2S/c1-4-5(11(6,9)10)3-8(2)7-4/h3H,1-2H3,(H2,6,9,10)
• InChI Key： FQQRVLUHFKWHRT-UHFFFAOYSA-N
• SMILES： O=S(C1C(C)=NN(C)C=1)(N)=O

Computed Properties

• Exact Mass: 175.04154771g/mol
• Monoisotopic Mass: 175.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• XLogP3: -0.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 368.9±44.0 °C at 760 mmHg
• Flash Point: 176.9±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3-Dimethyl-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1,3-Dimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 88398-53-2): Properties, Applications, and Industry Insights

1,3-Dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 88398-53-2) is a specialized organic compound belonging to the pyrazole sulfonamide class. This heterocyclic molecule features a pyrazole ring substituted with methyl groups at the 1 and 3 positions and a sulfonamide functional group at the 4-position. Its unique structural configuration makes it valuable in pharmaceutical research, agrochemical development, and material science applications. The compound's molecular formula is C₅H₉N₃O₂S, with a molar mass of 175.21 g/mol.

Recent trends in drug discovery have increased interest in sulfonamide derivatives like 1,3-Dimethyl-1H-pyrazole-4-sulfonamide, particularly for their potential as enzyme inhibitors. Researchers are investigating its role in modulating carbonic anhydrase activity, a hot topic in cancer therapy and neurological disorder research. The compound's hydrogen bonding capacity and lipophilicity make it a promising candidate for bioactive molecule design, aligning with current demands for targeted therapeutics.

In material science, CAS 88398-53-2 has gained attention for its potential in creating advanced polymers with enhanced thermal stability. Industry forums frequently discuss its application in high-performance coatings, where its molecular structure may contribute to improved UV resistance and mechanical strength. These properties are particularly relevant to the growing renewable energy sector, where durable materials are needed for solar panel components and wind turbine coatings.

The synthesis of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide typically involves multistep organic reactions, with recent literature emphasizing green chemistry approaches to improve yield and reduce environmental impact. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound, ensuring purity for research applications. Storage recommendations include protection from moisture at controlled temperatures, typically between 2-8°C for long-term stability.

Market analysis indicates growing demand for CAS 88398-53-2 among contract research organizations and academic laboratories. Safety data sheets highlight standard handling procedures, including the use of personal protective equipment (PPE) when working with powdered forms. Regulatory compliance varies by region, with most jurisdictions classifying it as a research chemical rather than a commercial product ingredient.

Emerging applications in bioconjugation chemistry have positioned 1,3-Dimethyl-1H-pyrazole-4-sulfonamide as a potential linker molecule for antibody-drug conjugates (ADCs), a rapidly expanding field in biopharmaceuticals. Its stability under physiological conditions and ability to form stable bonds with biological molecules make it particularly interesting for targeted drug delivery systems. These developments align with current healthcare trends toward personalized medicine and precision oncology.

Quality control protocols for 88398-53-2 emphasize the importance of chromatographic purity testing, typically requiring ≥95% purity for research applications. Suppliers often provide certificates of analysis detailing batch-specific characteristics. The compound's solubility profile (soluble in polar organic solvents like DMSO and methanol, but poorly soluble in water) influences its formulation strategies in various applications.

Recent patent literature reveals innovative uses of pyrazole sulfonamide derivatives in electronic materials, particularly as components in organic semiconductors. This application capitalizes on the compound's electron-withdrawing properties and potential for charge transport modification. Such developments are particularly relevant to the expanding flexible electronics market and wearable technology sector.

Environmental fate studies of 1,3-Dimethyl-1H-pyrazole-4-sulfonamide indicate moderate biodegradability under aerobic conditions, with current research focusing on its ecotoxicological profile. These investigations are crucial for assessing the compound's environmental impact, especially considering increasing regulatory scrutiny of chemical sustainability. Life cycle assessment methodologies are being applied to evaluate its green chemistry metrics in industrial applications.

The global market for specialty chemicals like CAS 88398-53-2 is projected to grow significantly, driven by demand from the pharmaceutical and advanced materials sectors. Supply chain considerations include the availability of precursor chemicals and regional manufacturing capabilities. Current pricing trends reflect the compound's status as a research-grade material, with costs varying based on purity levels and purchase quantities.